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Abstract

This technical guide provides a comprehensive overview of 4-Chloro-5,8-difluoroquinoline, a
halogenated heterocyclic compound of significant interest in medicinal chemistry and materials
science. This document consolidates critical information regarding its chemical identity,
molecular structure, and physicochemical properties. Drawing upon the established reactivity
and application of structurally related fluoroquinolines, this guide explores the potential
synthetic utility and applications of 4-Chloro-5,8-difluoroquinoline in the development of
novel therapeutic agents and advanced materials. Methodologies for the synthesis and
functionalization of the quinoline core are discussed, providing researchers with a foundational
understanding for its incorporation into discovery pipelines.

Chemical Identity and Molecular Structure

4-Chloro-5,8-difluoroquinoline is a substituted quinoline with a molecular formula of
CoH4CIF2N.[1] The presence of a chlorine atom at the 4-position and two fluorine atoms at the
5- and 8-positions imparts unique electronic properties and reactivity to the molecule.
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Table 1: Chemical Identifiers and Properties

Identifier Value Source(s)
CAS Number 874781-04-1; 1208626-68-9 [2]
Molecular Formula CoH4CIF2N [2]
Molecular Weight 199.58 g/mol

SMILES Fclcce(F)c2c(Cl)eencl2 [1]

InChi Key DZFRUXKPHJQFHH- (1]

UHFFFAOYSA-N

Note: Discrepancies in the listed CAS numbers exist in supplier databases.

Molecular Structure Diagram

The structural formula of 4-Chloro-5,8-difluoroquinoline is depicted below, illustrating the
arrangement of the fused benzene and pyridine rings and the positions of the halogen
substituents.

Caption: 2D Molecular Structure of 4-Chloro-5,8-difluoroquinoline.

Potential Applications in Drug Discovery and
Materials Science

While specific literature on 4-Chloro-5,8-difluoroquinoline is emerging, the broader class of
substituted chloro-fluoroquinolines serves as a crucial pharmacophore and building block in
several areas of research and development.[3]

Pharmaceutical Intermediate

The quinoline scaffold is a common motif in a vast array of biologically active molecules.[3]
Halogenation, particularly with chlorine and fluorine, can significantly modulate a compound's
pharmacokinetic and pharmacodynamic properties, including metabolic stability, binding affinity,
and membrane permeability.[4]
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e Oncology: Fluoroquinolone derivatives are being investigated as targeted cancer therapies.
[3] The strategic placement of halogens on the quinoline core allows for regioselective
functionalization, enabling the synthesis of libraries of compounds for screening against
various cancer cell lines.[3]

 Antiviral and Antibacterial Agents: The fluoroquinolone class of antibiotics is a prime example
of the successful application of this scaffold in medicine.[5] The 4-chloro substituent serves
as a versatile synthetic handle for introducing various side chains to explore structure-activity
relationships (SAR) and develop new antibacterial and antiviral agents.[3][5] The synthesis of
compounds like Diflomotecan, an anticancer agent, utilizes a chloroquinoline intermediate,
highlighting the importance of this class of compounds.[6]

o Agrochemicals: The versatility of chloro-fluoroquinolines extends to the development of novel
pesticides and herbicides, aiming for increased efficacy and improved environmental profiles.

[3]

Materials Science

Fluorinated organic compounds often exhibit unique optoelectronic properties.[3] Derivatives of
4-Chloro-5,8-difluoroquinoline could be explored for their potential use in:

e Organic Light-Emitting Diodes (OLEDSs): The ability to fine-tune the electronic properties
through substitution reactions makes these compounds attractive candidates for the
development of new materials for OLEDs and other electronic components.[3]

e Sensors and Advanced Coatings: The specific substitution pattern may lead to materials with
tailored properties for use in chemical sensors and high-performance coatings.[3]

Synthetic Strategies and Methodologies

The synthesis of 4-Chloro-5,8-difluoroquinoline and its derivatives can be approached
through established methods for quinoline synthesis, followed by selective halogenation, or by
utilizing appropriately substituted anilines as starting materials.

General Synthetic Workflow for Chloroquinolines
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A common strategy for the synthesis of 4-chloroquinolines involves the cyclization of an aniline
derivative, followed by chlorination of the resulting 4-hydroxyquinoline intermediate.[7]
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4-Chloroquinoline Produca

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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